Cas no 1956435-80-5 ((S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate)

• Product Name: (S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate
• CAS No: 1956435-80-5
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 4780268
• Update Time: 2025-06-07

(S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(17)16-7-5-10(8-16)18-11-4-6-14-9-15-11/h4,6,9-10H,5,7-8H2,1-3H3/t10-/m0/s1
• InChI Key： UFVJRFUABFSEAF-JTQLQIEISA-N
• SMILES： O(C1C=CN=CN=1)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Additional information on (S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate

Introduction to (S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate (CAS No. 1956435-80-5)

(S)-t-Butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate, with the CAS number 1956435-80-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a chiral center and a pyrimidine moiety, has garnered attention due to its potential applications in medicinal chemistry and its unique structural properties. The compound's synthesis, chemical characteristics, and emerging applications will be explored in detail, highlighting its relevance in contemporary research.

The< strong>structure of (S)-t-butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a carboxylate group at the 1-position and an oxy-pyrimidine linker at the 3-position. The presence of the (S)-configuration at the chiral center introduces a level of stereoselectivity that is crucial for many pharmaceutical applications. This stereochemistry can significantly influence the biological activity and pharmacokinetic properties of the compound, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrimidine derivatives, in particular, have been extensively studied due to their role as bioisosteres and their ability to interact with biological targets such as enzymes and receptors. The< strong>pyrimidin-4-yloxy moiety in (S)-t-butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate not only contributes to the compound's structural diversity but also enhances its potential for biological activity.

The synthesis of< strong>(S)-t-butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical configuration at the chiral center. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds more efficiently, which is essential for pharmaceutical applications where stereoselectivity plays a critical role.

One of the most promising areas of research involving (S)-t-butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate is its potential as a lead compound for drug development. The< strong>pyrrolidine ring is a common pharmacophore found in many bioactive molecules, and its combination with the pyrimidine scaffold suggests that this compound may exhibit diverse biological activities. Preclinical studies have begun to explore its interactions with various targets, including enzymes involved in metabolic pathways and signaling molecules.

The< strong>pharmacological profile of (S)-t-butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate is still under investigation, but initial findings suggest that it may have potential therapeutic applications in several disease areas. For example, its ability to modulate enzyme activity could make it useful in treating metabolic disorders or inflammatory conditions. Additionally, its interaction with cellular receptors might open up possibilities for applications in oncology or neurology.

In conclusion, (S)-t-butyl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate (CAS No. 1956435-80-5) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structure, combining a chiral pyrrolidine core with a pyrimidine moiety, makes it a versatile scaffold for designing novel bioactive compounds. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the next generation of pharmaceutical innovations.